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Compound of Interest

Compound Name: Benzyl octanoate

An In-depth Technical Guide to Benzyl Octanoate for Researchers, Scientists, and Drug
Development Professionals

Introduction

This technical guide provides a comprehensive overview of benzyl octanoate, a benzylic ester
of octanoic acid. This document is intended for researchers, scientists, and professionals in the
field of drug development and related scientific disciplines. It will cover the compound's
chemical identity, physicochemical properties, synthesis protocols, and potential areas for
further investigation. Benzyl octanoate is recognized for its applications as a fragrance and
flavoring agent and is a subject of interest for its potential applications in organic synthesis and
as a pharmacological intermediate.[1]

Chemical Identity and Properties

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is
benzyl octanoate.[1][2] It is also known by synonyms such as benzyl caprylate, octanoic acid,
benzyl ester, and octanoic acid, phenylmethyl ester.[2]

Quantitative Data Summary

The key physicochemical properties of benzyl octanoate are summarized in the table below
for easy reference and comparison.
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Property Value Reference

IUPAC Name benzyl octanoate [1112]

CAS Number 10276-85-4 [2]

Molecular Formula C15H2202 [11[2]

Molecular Weight 234.33 g/mol [1112]
Colorless to light yellow, clear

Appearance o [3]
liquid

- _ 310.00 to 311.00 °C @ 760.00

Boiling Point [3]
mm Hg

Flash Point 107.78 °C (226.00 °F) [1][3]

N _ 0.96000 to 0.96600 @ 25.00
Specific Gravity [3]

°C

Refractive Index

1.48400 to 1.49000 @ 20.00
°C

[3]

MWQWCHLIPMDVLS-

InChl Key
UHFFFAOYSA-N
CCCCcCCcCC(=0)0occi=CcC=
SMILES [2]
CC=C1
B Soluble in alcohol; insoluble in
Solubility [3]

water

Experimental Protocols

The synthesis of benzyl octanoate can be achieved through several methods. The most

common laboratory-scale preparation is the Fischer-Speier esterification. An alternative,

greener approach involves enzymatic synthesis.

Fischer-Speier Esterification of Octanoic Acid with

Benzyl Alcohol
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This method involves the acid-catalyzed reaction between octanoic acid and benzyl alcohol.[4]

[5]

Materials:

Octanoic acid

Benzyl alcohol

Concentrated sulfuric acid (or another strong acid catalyst like p-toluenesulfonic acid)

Toluene (or another suitable solvent for azeotropic removal of water)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser

Dean-Stark apparatus

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
trap, combine octanoic acid (1.0 mol), benzyl alcohol (1.2 mol), and toluene. The use of
excess benzyl alcohol helps to shift the equilibrium towards the product.

o Catalyst Addition: Slowly and with caution, add a catalytic amount of concentrated sulfuric
acid to the reaction mixture while stirring.
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e Reflux: Heat the mixture to reflux. The water produced during the reaction will be collected in
the Dean-Stark trap as an azeotrope with toluene, driving the reaction to completion.

» Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
thin-layer chromatography (TLC) or gas chromatography (GC).

e Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.
Carefully neutralize the remaining acid by washing the mixture with a saturated solution of
sodium bicarbonate in a separatory funnel. Subsequently, wash with water and brine.

e Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and
remove the toluene using a rotary evaporator.

« Purification: The crude benzyl octanoate can be purified by vacuum distillation to remove
unreacted starting materials and byproducts.

Enzymatic Synthesis of Benzyl Octanoate

Enzymatic synthesis offers a more environmentally friendly alternative to traditional chemical
methods, operating under milder conditions.[6] Lipases are commonly used enzymes for this
esterification.

Materials:

» Octanoic acid

e Benzyl alcohol

» Immobilized lipase (e.g., Novozym® 435, Candida antarctica lipase B)

e Hexane (or other suitable organic solvent, a solvent-free system is also possible)
e Shaking incubator or magnetic stirrer with heating

« Filtration apparatus

Procedure:
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e Reaction Setup: In a suitable reaction vessel, combine octanoic acid and benzyl alcohol. A
solvent such as hexane can be used, or the reaction can be run solvent-free.

o Enzyme Addition: Add the immobilized lipase to the mixture. The amount of enzyme is
typically a small percentage of the total substrate weight.

 Incubation: The mixture is incubated at a controlled temperature (e.g., 40-60°C) with
continuous agitation (shaking or stirring) for a specified period (e.g., 24 hours).

» Reaction Monitoring: The conversion to benzyl octanoate can be monitored by taking
samples at intervals and analyzing them by GC.

o Enzyme Recovery: After the reaction, the immobilized enzyme can be recovered by simple
filtration. The recovered enzyme can be washed and reused in subsequent batches.

 Purification: The liquid phase containing the product can be purified by vacuum distillation to
remove any unreacted starting materials.

Potential Research Directions and Signaling
Pathways

While benzyl octanoate is primarily used in the flavor and fragrance industries, its structural
motifs suggest potential for broader applications in medicinal chemistry and drug development.
The "benzyl" group is a common feature in many pharmacologically active compounds.

For instance, recent research on benzyl propylene glycoside has shown its ability to modulate
the cGAS-STING signaling pathway, which is involved in innate immunity and has implications
for inflammatory diseases.[7] Although benzyl octanoate is a different molecule, the presence
of the benzyl moiety raises the possibility that it or its derivatives could interact with biological
pathways. Further research is warranted to explore the biological activities of benzyl esters,
including their potential to modulate cell signaling pathways relevant to disease.

Below is a conceptual diagram illustrating a potential workflow for investigating the biological
activity of benzyl octanoate.
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Conceptual workflow for investigating the biological activity of benzyl octanoate.
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Conclusion

Benzyl octanoate is a well-characterized chemical compound with established applications.
This guide has provided its IUPAC nomenclature, a comprehensive summary of its properties,
and detailed protocols for its synthesis via both classical and enzymatic methods. The potential
for this and similar molecules to interact with biological signaling pathways presents an
intriguing avenue for future research, particularly for professionals engaged in the discovery
and development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b076444?utm_src=pdf-body
https://www.benchchem.com/product/b076444?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/benzyl-octanoate_u26064/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-octanoate
https://www.thegoodscentscompany.com/data/rw1039491.html
https://en.wikipedia.org/wiki/Fischer%E2%80%93Speier_esterification
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Carboxylic_Acids/Reactivity_of_Carboxylic_Acids/Fischer_Esterification
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Enzymatic_Synthesis_of_Benzyl_Benzoate.pdf
https://pubmed.ncbi.nlm.nih.gov/36915161/
https://pubmed.ncbi.nlm.nih.gov/36915161/
https://pubmed.ncbi.nlm.nih.gov/36915161/
https://www.benchchem.com/product/b076444#what-is-the-iupac-name-for-benzyl-octanoate
https://www.benchchem.com/product/b076444#what-is-the-iupac-name-for-benzyl-octanoate
https://www.benchchem.com/product/b076444#what-is-the-iupac-name-for-benzyl-octanoate
https://www.benchchem.com/product/b076444#what-is-the-iupac-name-for-benzyl-octanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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